Net4-ptbrasb

• CAS RN: 117412-41-6
• Molecular Formula: C25H33Br3N2O2PtS
• Molecular Weight: 860.4 g/mol
• IUPAC Name: [2-[(E)-2-(1,3-benzothiazol-2-yl)ethenyl]phenyl] acetate;platinum(2+);tetraethylazanium;tribromide
• InChI: InChI=1S/C17H13NO2S.C8H20N.3BrH.Pt/c1-12(19)20-15-8-4-2-6-13(15)10-11-17-18-14-7-3-5-9-16(14)21-17;1-5-9(6-2,7-3)8-4;;;;/h2-11H,1H3;5-8H2,1-4H3;3*1H;/q;+1;;;;+2/p-3/b11-10+
• InChI Key: MHESAAVHCKOJCG-RJNQGHNVSA-K
• Isomeric SMILES: CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1/C=C/C2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]
• SMILES: CC[N+](CC)(CC)CC.CC(=O)OC1=CC=CC=C1C=CC2=NC3=CC=CC=C3S2.[Br-].[Br-].[Br-].[Pt+2]
• synonyms: NEt4-PtBrasb; tetraethylammonium tribromo(2-(2-acetoxystyryl)benzothiazole)platinate(II)

Description

Net4-ptbrasb is a novel protein that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the netrin family of proteins and is involved in the regulation of axonal growth and guidance.

Mechanism of Action

Net4-ptbrasb binds to its receptor, DCC, which activates downstream signaling pathways that promote axonal growth and guidance. It also interacts with other proteins such as UNC5B to regulate axonal growth and guidance.
Biochemical and Physiological Effects:
Net4-ptbrasb has been shown to promote axonal growth and regeneration in vitro and in vivo. It also enhances the survival of neurons in the central nervous system after injury. Net4-ptbrasb has been shown to have anti-apoptotic effects on neurons and to promote the formation of new synapses.

Advantages and Limitations for Lab Experiments

One advantage of using Net4-ptbrasb in lab experiments is that it promotes axonal growth and regeneration, which can be useful for studying neural development and regeneration. However, one limitation is that the protein is difficult to produce in large quantities, which can make it challenging for large-scale experiments.

Future Directions

For research on Net4-ptbrasb include studying its potential therapeutic applications for neurological disorders such as spinal cord injury, traumatic brain injury, and neurodegenerative diseases. Additionally, further research is needed to understand the mechanisms underlying Net4-ptbrasb's effects on axonal growth and guidance. Finally, developing new methods for producing Net4-ptbrasb in large quantities would enable more extensive studies of its therapeutic potential.

Synthesis Methods

Net4-ptbrasb is synthesized using recombinant DNA technology. The gene encoding Net4-ptbrasb is cloned into a bacterial expression vector, and the protein is expressed in E. coli cells. The protein is then purified using chromatography techniques such as ion exchange and size exclusion chromatography.

Scientific Research Applications

Net4-ptbrasb has been extensively studied in the field of neuroscience due to its role in axonal growth and guidance. It has been shown to promote axonal growth and regeneration in vitro and in vivo. Net4-ptbrasb has also been shown to enhance the survival of neurons in the central nervous system after injury.